4-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-6-(1-piperidinyl)pyrimidine

• IUPAC Name: 2-(4-chlorophenyl)-1-[4-(6-piperidin-1-ylpyrimidin-4-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H26ClN5O/c22-18-6-4-17(5-7-18)14-21(28)27-12-10-26(11-13-27)20-15-19(23-16-24-20)25-8-2-1-3-9-25/h4-7,15-16H,1-3,8-14H2
• InChI Key: WLMKBAXBARPPFE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C21H26ClN5O
• Molecular Weight: 399.9 g/mol

Description

4-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-6-(1-piperidinyl)pyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as CP-122,721 and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-6-(1-piperidinyl)pyrimidine is not fully understood. However, it is believed to act as a selective antagonist of the dopamine D2 receptor and the serotonin 5-HT1A receptor. This compound has also been shown to have affinity for the alpha-1 adrenergic receptor and the sigma-1 receptor.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its potential as a treatment for anxiety and depression. This compound has also been shown to have antiarrhythmic effects in the heart.

Advantages and Limitations for Lab Experiments

One advantage of studying 4-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-6-(1-piperidinyl)pyrimidine in lab experiments is its potential as a therapeutic agent in various fields. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to develop targeted therapies.

Future Directions

There are several future directions for research on 4-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-6-(1-piperidinyl)pyrimidine. One direction is to further investigate its potential as a treatment for anxiety and depression, as well as its antiarrhythmic effects in the heart. Another direction is to develop targeted therapies based on its mechanism of action, which may involve further studies on its interactions with the dopamine D2 receptor, serotonin 5-HT1A receptor, alpha-1 adrenergic receptor, and sigma-1 receptor. Additionally, future research could focus on the potential use of this compound as a chemotherapeutic agent in cancer treatment.

Synthesis Methods

The synthesis of 4-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-6-(1-piperidinyl)pyrimidine involves the reaction of 4-chlorophenylacetic acid with piperazine to form 4-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}acetic acid. This intermediate is then reacted with 1,2,6-trichloropyrimidine and piperidine to obtain the final product.

Scientific Research Applications

4-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-6-(1-piperidinyl)pyrimidine has been studied for its potential therapeutic properties in various fields such as neuroscience, cardiovascular diseases, and cancer. In neuroscience, this compound has been studied for its potential as a treatment for anxiety and depression. In cardiovascular diseases, it has been studied for its potential as an antiarrhythmic agent. In cancer research, it has been studied for its potential as a chemotherapeutic agent.